4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide

• Molecular Formula: C23H23BrN2O3
• Molecular Weight: 455.3 g/mol
• IUPAC Name: 4-bromo-3-methoxy-N-[4-(morpholin-4-ylmethyl)phenyl]naphthalene-2-carboxamide
• InChI: InChI=1S/C23H23BrN2O3/c1-28-22-20(14-17-4-2-3-5-19(17)21(22)24)23(27)25-18-8-6-16(7-9-18)15-26-10-12-29-13-11-26/h2-9,14H,10-13,15H2,1H3,(H,25,27)
• InChI Key: FCNFXYMKCCNQDM-UHFFFAOYSA-N
• SMILES: COC1=C(C2=CC=CC=C2C=C1C(=O)NC3=CC=C(C=C3)CN4CCOCC4)Br

Description

4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide, also known as BML-210, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of naphthamides and has been found to exhibit a range of interesting biochemical and physiological effects.

Mechanism of Action

4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide acts as a potent and selective inhibitor of PARP. It binds to the catalytic domain of PARP and prevents it from carrying out its enzymatic activity. This leads to the accumulation of DNA damage and ultimately cell death. 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has also been found to induce apoptosis in cancer cells through the activation of the caspase pathway.
Biochemical and Physiological Effects:
In addition to its role as a PARP inhibitor, 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has been found to exhibit a range of interesting biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the immune response. 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide in lab experiments is its potency and selectivity as a PARP inhibitor. This allows for the specific inhibition of PARP activity without affecting other cellular processes. However, one limitation of using 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide is its low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for the study of 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide. One area of interest is its potential use in combination with other chemotherapeutic agents to enhance their efficacy. 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has also been found to exhibit anti-inflammatory effects, which could make it a potential therapeutic agent for inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide and its potential applications in other areas of scientific research.
Conclusion:
In conclusion, 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. It acts as a potent and selective inhibitor of PARP and has been found to exhibit a range of interesting biochemical and physiological effects. While there are limitations to its use in lab experiments, 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has the potential to be a valuable tool for the study of PARP and other cellular processes.

Synthesis Methods

The synthesis of 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide involves the reaction between 4-bromo-3-methoxy-2-nitrobenzoic acid and 4-(4-morpholinylmethyl)aniline in the presence of a reducing agent. The product obtained is then purified using column chromatography. The yield of the synthesis process is around 50%.

Scientific Research Applications

4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its ability to inhibit the activity of the enzyme poly(ADP-ribose) polymerase (PARP). PARP is involved in DNA repair and its inhibition has been shown to sensitize cancer cells to chemotherapy and radiation therapy. 4-bromo-3-methoxy-N-[4-(4-morpholinylmethyl)phenyl]-2-naphthamide has also been found to inhibit the growth of cancer cells in vitro and in vivo.